(2E)-3-(3,5-Dichloro-4-isopropoxyphenyl)acrylic acid

• IUPAC Name: (E)-3-(3,5-dichloro-4-propan-2-yloxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C12H12Cl2O3/c1-7(2)17-12-9(13)5-8(6-10(12)14)3-4-11(15)16/h3-7H,1-2H3,(H,15,16)/b4-3+
• InChI Key: DKGRRWODQUYVRA-ONEGZZNKSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1Cl)C=CC(=O)O)Cl
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1Cl)/C=C/C(=O)O)Cl
• Molecular Formula: C12H12Cl2O3
• Molecular Weight: 275.12 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves retrosynthetic analysis, which is a technique for planning a synthesis route by transforming a target molecule into simpler precursor structures.

Molecular Structure Analysis

Molecular structure analysis involves determining the physical arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions involving the compound. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves analyzing properties like melting point, boiling point, solubility, density, and reactivity. Spectroscopic methods are often used for this analysis.

Mechanism of Action

The mechanism of action describes how the compound interacts at the molecular level. For drugs, this could involve binding to specific receptors or enzymes.

Safety and Hazards

Safety and hazard information typically comes from material safety data sheets (MSDS). These documents contain information on the potential hazards (health, fire, reactivity, environmental) and how to work safely with the chemical product.